BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Density of 2-Ethyl-3-methylbut-
1-ene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethyl-3-methylbut-1-ene

cat. No.: B13780073

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of 2-Ethyl-3-
methylbut-1-ene, a volatile organic compound. The document details its physical properties,
experimental protocols for density determination, and the factors influencing this key
characteristic.

Physicochemical Properties of 2-Ethyl-3-methylbut-
1-ene

2-Ethyl-3-methylbut-1-ene, with the chemical formula C7Haa4, is a colorless liquid.[1] Density is
a fundamental physical property that, in conjunction with other properties, is essential for the
characterization of organic compounds.[2][3] It is a critical parameter for converting measured
volumes to volumes at standard temperatures and for various applications in chemical
synthesis and quality control.[2][3]

Quantitative Data Summary

The experimentally determined and reported density values for 2-Ethyl-3-methylbut-1-ene are
summarized in the table below. Variations in the reported values may be attributed to
differences in experimental conditions such as temperature and pressure.
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Parameter Value Unit Reference
Density 0.704 g/cm3 [2]
Density 0.719 g/mL [4]
Density 0.7043 g/cm3 (assumed) [1]

Experimental Protocols for Density Determination

The accurate determination of the density of a liquid such as 2-Ethyl-3-methylbut-1-ene can

be achieved through several established methods. Two common and precise methods are

detailed below.

Method 1: Pychometric Determination

The pycnometer method is a highly precise technique that determines density by measuring

the mass of a precisely known volume of the liquid.[5] A pycnometer is a glass flask with a

close-fitting ground glass stopper that has a capillary hole, allowing for a defined volume to be

obtained with high accuracy.

Experimental Protocol:

Preparation: The pycnometer and its stopper are thoroughly cleaned and dried, and their
combined mass (mo) is measured using an analytical balance.

Calibration: The pycnometer is filled with a reference liquid of a well-known density, typically
distilled water, at a constant temperature. The mass of the pycnometer filled with water (ma)
is recorded. The volume of the pycnometer (V) can then be calculated using the known
density of water at that temperature.

Sample Measurement: The pycnometer is emptied, dried, and then filled with 2-Ethyl-3-
methylbut-1-ene. Care is taken to ensure no air bubbles are present.[6]

Weighing: The mass of the pycnometer filled with the sample (mz2) is measured.

Calculation: The density of the sample (p) is calculated using the formula: p = (mz - mo) / V.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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